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Compound of Interest

Compound Name: Neodecanoic acid, zinc salt, basic

Cat. No.: B7824447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic zinc neodecanoate (CAS No. 27253-29-8) is a zinc salt of neodecanoic acid, a complex

mixture of branched-chain carboxylic acids. It finds application in various industrial processes,

including as a catalyst, stabilizer, and adhesion promoter in polymers and coatings. In the

context of research and development, particularly within the pharmaceutical and cosmetic

sectors, a thorough understanding of its health and safety profile is paramount. This guide

provides a comprehensive overview of the available toxicological and ecotoxicological data,

handling procedures, and experimental protocols relevant to the safe use of basic zinc

neodecanoate.

Chemical and Physical Properties
A summary of the key physical and chemical properties of basic zinc neodecanoate is

presented in Table 1. These properties are essential for assessing its potential for exposure

and its environmental fate.
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Property Value Reference(s)

CAS Number 27253-29-8 [1][2]

EC Number 248-370-4 [1][2]

Molecular Formula C20H38O4Zn (representative) [2]

Molecular Weight Approximately 407.9 g/mol [2]

Physical State Viscous liquid or solid [3][4]

Appearance White to pale yellow or brown [3][4]

Solubility
Insoluble in water; soluble in

organic solvents
[1][5]

Flash Point 114.1 °C [2]

Boiling Point 256.2 °C at 760 mmHg [2]

Toxicological Profile
The toxicological profile of basic zinc neodecanoate is characterized by low acute toxicity.

However, as with any chemical substance, appropriate handling and safety precautions are

necessary to minimize potential risks.

Acute Toxicity
Studies on a substance identified as "zinc, neodecanoate alkanoate complexes" indicate a low

order of acute oral toxicity.[1]
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Endpoint Species Route Value
Classificati
on

Reference(s
)

LD50 Rat Oral
> 2000 mg/kg

bw
Not Classified [1]

LD50 - Dermal
No data

available
-

LC50 - Inhalation
No data

available
-

Skin and Eye Irritation
While specific quantitative data for basic zinc neodecanoate is limited in the public domain, it is

generally considered to be a mild skin and eye irritant.[6][7] A study on a similar substance

resulted in very slight erythema that was reversible.

Endpoint Species Results Classification Reference(s)

Skin Irritation Rabbit
May cause

irritation

Irritant (Category

2)
[6][7]

Eye Irritation Rabbit

May cause

serious eye

irritation

Irritant (Category

2A)
[6][7]

Skin Sensitization
Information from the European Chemicals Agency (ECHA) registration dossier suggests a

potential for skin sensitization, though detailed study results such as an EC3 value from a Local

Lymph Node Assay (LLNA) are not publicly available.[8] Therefore, it is prudent to handle basic

zinc neodecanoate as a potential skin sensitizer.

Genotoxicity
In vitro studies on "zinc, neodecanoate alkanoate complexes" have shown no evidence of

mutagenicity.[1]
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Assay System
Metabolic
Activation

Result Reference(s)

Ames Test In vitro With and without Non-mutagenic [1]

Repeated Dose Toxicity
Data on the specific target organ toxicity following repeated exposure (STOT-RE) to basic zinc

neodecanoate is currently lacking, as indicated in the ECHA registration dossier.[8] Long-term

safety assessments on zinc neodecanoate for use in consumer goods suggest it is well-

tolerated in animal studies, with no significant adverse effects on organ function, reproductive

health, or developmental outcomes at high doses.[9]

Toxicokinetics
Basic zinc neodecanoate is poorly absorbed through intact skin, which limits its potential for

systemic toxicity.[10] One study on human skin explants showed that less than 1% of the

applied dose was absorbed into the systemic circulation after 24 hours of exposure.[10]

However, absorption may be increased through damaged skin.[10]

Mechanisms of Toxicity and Signaling Pathways
The toxicity of zinc compounds, including basic zinc neodecanoate, is primarily attributed to the

zinc ion (Zn2+). At excessive intracellular concentrations, zinc can disrupt various cellular

processes.

Cellular Zinc Homeostasis Disruption
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Figure 1: Simplified Overview of Zinc-Induced Cellular Toxicity Pathways
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Caption: Zinc-induced cellular toxicity pathways.

Excess intracellular zinc can lead to mitochondrial dysfunction and endoplasmic reticulum (ER)

stress, both of which contribute to the generation of reactive oxygen species (ROS). The

resulting oxidative stress can cause damage to cellular components, including DNA, ultimately

leading to programmed cell death (apoptosis) or necrosis.
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Experimental Protocols
The following sections outline the general principles of standard toxicological assays relevant

to the health and safety assessment of basic zinc neodecanoate, based on OECD guidelines.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

Principle: A stepwise procedure with the use of a small number of animals per step. The

outcome of each step determines the next step, allowing for classification of the substance's

toxicity.

Test Animals: Typically rats, one sex (usually females) is used.

Procedure: A starting dose is administered to a group of animals. Depending on the outcome

(mortality or survival), the dose is increased or decreased for the next group.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days. A full necropsy is performed on all animals at the end of the study.

Skin Irritation - OECD 404
Principle: The substance is applied to the shaved skin of a single animal. The degree of skin

reaction (erythema and edema) is assessed at specific intervals.

Test Animals: Albino rabbits are typically used.

Procedure: A 0.5 g or 0.5 mL sample of the test substance is applied to a small area of skin

under a semi-occlusive patch for 4 hours.

Observations: Skin reactions are scored for erythema and edema at 1, 24, 48, and 72 hours

after patch removal.

Eye Irritation - OECD 405
Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an

animal. The other eye serves as a control.
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Test Animals: Albino rabbits are typically used.

Procedure: 0.1 mL or 0.1 g of the test substance is instilled into the eye.

Observations: Ocular reactions (corneal opacity, iritis, conjunctival redness, and chemosis)

are scored at 1, 24, 48, and 72 hours after application.

Skin Sensitization - OECD 429 (Local Lymph Node Assay
- LLNA)

Principle: The assay measures the proliferation of lymphocytes in the auricular lymph nodes

draining the site of application of the test substance.

Test Animals: Mice are used.

Procedure: The test substance is applied to the dorsum of the ears for three consecutive

days. On day 5, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected, and the

proliferation of lymph node cells is measured.

Endpoint: A Stimulation Index (SI) is calculated. An SI of ≥ 3 is considered a positive result,

indicating sensitization potential.
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Figure 2: General Workflow for Toxicity Testing
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Caption: A generalized workflow for toxicity assessment.
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Ecotoxicological Profile
Basic zinc neodecanoate is classified as harmful to aquatic life with long-lasting effects.[2] Its

environmental fate is influenced by its low water solubility and biodegradability. The zinc ion

released upon degradation is persistent in the environment.[1]

Endpoint Species Duration Value
Classificati
on

Reference(s
)

Acute Toxicity Fish -

Low toxicity

(EL50 > 100

mg/L)

- [1]

Acute Toxicity
Aquatic

Invertebrates
-

Low toxicity

(EL50 > 100

mg/L)

- [1]

Toxicity Algae -

Moderate

toxicity (EL50

1-100 mg/L)

- [1]

Handling and Safety Precautions
Exposure Controls and Personal Protection

Engineering Controls: Work in a well-ventilated area. Use local exhaust ventilation if there is

a potential for aerosol or dust generation.[3]

Eye/Face Protection: Wear tightly fitting safety goggles.[2]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and protective clothing.

[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[2]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid breathing vapors or mists.[3]
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

First Aid Measures
Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[2]

Skin Contact: Wash off immediately with soap and plenty of water.[2]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting.[2]

Conclusion
Basic zinc neodecanoate exhibits a low acute toxicity profile. However, it is considered a skin

and eye irritant and a potential skin sensitizer. Its primary hazard to the environment is its

toxicity to aquatic life with long-lasting effects. Adherence to proper handling procedures and

the use of appropriate personal protective equipment are essential to ensure a safe working

environment. Further research to fill existing data gaps, particularly regarding repeated dose

toxicity, would contribute to a more complete understanding of its long-term health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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